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Compound of Interest

Compound Name: Furaltadone
CAS No.: 139-91-3; 2818-22-6; 3759-92-0
Cat. No.: B15582989
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Furaltadone is a synthetic nitrofuran antibiotic that has been utilized in veterinary medicine for
its broad-spectrum antibacterial activity.[1][2] As a member of the nitrofuran class of
compounds, its mechanism of action involves the generation of reactive intermediates that
induce damage to bacterial DNA and RNA, ultimately leading to cell death.[1] This technical
guide provides an in-depth overview of the physical and chemical properties of Furaltadone,
along with generalized experimental protocols for their determination and a visualization of its
mechanism of action.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of Furaltadone and its hydrochloride
salt are summarized below. These properties are crucial for its formulation, delivery, and
understanding its behavior in biological systems.
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Furaltadone Data

Property Value Source(s)
Molecular Formula C13H16N4Os6 [31[4]
Molecular Weight 324.29 g/mol [3114]
Appearance Yellow crystalline solid [3][5]
Melting Point 206°C (with decomposition) [5]1[6]
Boiling Point 461.4 £ 55.0 °C at 760 mmHg [7]
Limited solubility in water.
Solubility Soluble in organic solvents like  [3]
methanol and ethanol.
pKa 5.0-6.44 [8]
LogP 0.8 [4]
Euraltadone Hydrochloride Data
Property Value Source(s)
Molecular Formula C13H17CIN4Os [9][10]
Molecular Weight 360.75 g/mol [10]
Appearance Yellow crystalline powder [9]
Melting Point ~214-215°C [9]
Solubility Soluble in water, methanol, ]
and ethanol.
Density ~1.5 g/cm?3 [9]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of

Furaltadone are not extensively published. Therefore, this section provides generalized,
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standard laboratory procedures that are applicable for the characterization of a solid organic
compound like Furaltadone.

Melting Point Determination (Capillary Method)

This method is a standard procedure for determining the melting point of a crystalline solid.
Apparatus:

e Melting point apparatus

o Capillary tubes (sealed at one end)

e Thermometer

e Mortar and pestle

Procedure:

A small amount of dry Furaltadone powder is placed in a capillary tube, sealed at one end.
e The tube is packed by tapping it gently to ensure the powder is compact at the bottom.
e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

e The temperature at which the substance first begins to melt and the temperature at which it
completely liquefies are recorded as the melting range.[11][12][13]

Solubility Determination (Shake-Flask Method)

This is a common method to determine the solubility of a substance in a specific solvent.
Materials:

o Furaltadone
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Selected solvent (e.g., water, ethanol, methanol)

Vials with screw caps

Shaker or magnetic stirrer

Analytical balance

Spectrophotometer or HPLC system

Procedure:

An excess amount of Furaltadone is added to a known volume of the solvent in a vial.

The vial is sealed and agitated at a constant temperature for a prolonged period (e.g., 24-48
hours) to ensure equilibrium is reached.

The saturated solution is then filtered to remove any undissolved solid.

The concentration of Furaltadone in the filtrate is determined using a suitable analytical
method, such as UV-Vis spectroscopy or HPLC.[14]

pKa Determination (Potentiometric Titration)

This method is used to determine the acid dissociation constant (pKa) of a substance.

Equipment:

pH meter with a suitable electrode

Burette

Beaker

Magnetic stirrer and stir bar

Standardized acidic and basic titrants (e.g., 0.1 M HCl and 0.1 M NaOH)

Procedure:
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e A known concentration of Furaltadone is dissolved in a suitable solvent (often a co-solvent
system like water-methanol for sparingly soluble compounds).

e The solution is placed in a beaker with a magnetic stir bar, and the pH electrode is
immersed.

e The solution is titrated with a standardized acid or base, and the pH is recorded after each
addition of the titrant.

o Atitration curve is generated by plotting the pH versus the volume of titrant added.

e The pKa is determined from the pH at the half-equivalence point of the titration curve.[4][15]

Spectroscopic Analysis

UV-Visible Spectroscopy:
o Adilute solution of Furaltadone is prepared in a suitable solvent (e.g., ethanol or methanol).

e The UV-Vis spectrum is recorded over a specific wavelength range (e.g., 200-500 nm) using
a spectrophotometer.

e The wavelength of maximum absorbance (Amax) is identified. For Furaltadone, a Amax
around 364 nm has been reported.[8]

Fourier-Transform Infrared (FTIR) Spectroscopy:

o A small amount of Furaltadone is mixed with potassium bromide (KBr) and pressed into a
pellet, or analyzed directly using an Attenuated Total Reflectance (ATR) accessory.

e The FTIR spectrum is recorded over the mid-infrared range (e.g., 4000-400 cm™1).

o Characteristic peaks corresponding to the functional groups present in the Furaltadone
molecule are identified.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o A small amount of Furaltadone is dissolved in a deuterated solvent (e.g., DMSO-de or

e 1H and 3C NMR spectra are acquired using an NMR spectrometer.

» The chemical shifts, splitting patterns, and integration of the signals are analyzed to confirm
the molecular structure.[7][16][17]

Mechanism of Action and Analytical Workflow

The following diagrams illustrate the antibacterial mechanism of Furaltadone and a general
workflow for its detection and analysis.
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Caption: Antibacterial mechanism of Furaltadone.
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Caption: General workflow for Furaltadone analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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